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Compound of Interest

Compound Name: Acid Blue 29

Cat. No.: B1384188

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Blue 29, also known by its Colour Index number C.I. 20460, is a synthetic anionic disazo
dye.[1][2] It is widely utilized in biological research as a stain for various specimens and
materials for microscopic analysis.[3] This technical guide provides a comprehensive overview
of the chemical properties of Acid Blue 29, including its physicochemical characteristics,
spectroscopic data, synthesis, and safety information. The information is presented to support
its application in research and development.

Chemical and Physical Properties

Acid Blue 29 is a dark-colored powder, appearing as dark brown, navy blue, or black.[4] It is a
sodium salt of a complex organic acid.[1] A summary of its key chemical and physical
properties is provided in the table below.
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Property Value Source(s)

disodium;4-amino-5-hydroxy-3-
3-nitrophenyl)diazenyl]-6-

IUPAC Name . I_O Y . [5]
phenyldiazenylnaphthalene-

2,7-disulfonate

CAS Number 5850-35-1 [5][6]
C.l. Number 20460 [2]

Molecular Formula C22H14NsNaz209S:2 [51[6]
Molecular Weight 616.49 g/mol [3][6]

Dark brown to navy blue or
Appearance [4]
black powder

Melting Point >350°C [7]
Decomposition Temp. 125 °C [4]
Solubility in Water 20 mg/mL [3]
Solubility in Ethanol 2 mg/mL [3]
Solubility in Methyl Cellosolve Soluble [3]

Spectroscopic Data

The spectroscopic properties of Acid Blue 29 are crucial for its identification and quantification.

UV-Visible Spectroscopy

Acid Blue 29 exhibits a characteristic absorption maximum in the visible region. There are
conflicting reports in the literature regarding the exact wavelength of maximum absorbance
(Amax). Some sources indicate a Amax of 522 nm, while others report it at 602 nm in water.[3]
[4] This discrepancy may be due to variations in solvent or pH during measurement.

Infrared (IR) Spectroscopy
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The infrared spectrum of Acid Blue 29 provides information about its functional groups. While
a specific peak list is not readily available in the literature, the spectrum would be expected to
show characteristic absorptions for N-H (amine), O-H (hydroxyl), N=N (azo), S=0 (sulfonate),
and C-N bonds, as well as aromatic C-H and C=C stretching vibrations. A representative IR
spectrum is available through chemical databases.[8]

Experimental Protocols

Detailed methodologies for determining the key chemical properties of Acid Blue 29 are
outlined below.

Determination of Solubility

A standard method for determining the solubility of a dye like Acid Blue 29 involves the
following steps:

o Preparation of a Saturated Solution: An excess amount of Acid Blue 29 powder is added to
a known volume of the solvent (e.g., water, ethanol) in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,
24-48 hours) to ensure equilibrium is reached and the solution is saturated.

o Separation of Undissolved Solid: The saturated solution is carefully filtered or centrifuged to
remove any undissolved dye particles.

o Quantification: The concentration of the dye in the clear, saturated solution is determined
using a suitable analytical technique, such as UV-Visible spectrophotometry. A calibration
curve is created using standard solutions of known concentrations to accurately determine
the concentration of the saturated solution.

Melting Point Determination

The melting point of Acid Blue 29 can be determined using the capillary method:

o Sample Preparation: A small amount of the dry, powdered dye is packed into a thin-walled
capillary tube.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1384188?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_5850-35-1_IR2.htm
https://www.benchchem.com/product/b1384188?utm_src=pdf-body
https://www.benchchem.com/product/b1384188?utm_src=pdf-body
https://www.benchchem.com/product/b1384188?utm_src=pdf-body
https://www.benchchem.com/product/b1384188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a calibrated thermometer or an automated detection system.

e Heating: The sample is heated at a slow, controlled rate.

e Observation: The temperature at which the substance begins to melt and the temperature at
which it becomes completely liquid are recorded as the melting point range. For a pure
substance, this range is typically narrow.

UV-Visible Spectroscopy
To obtain the UV-Visible absorption spectrum of Acid Blue 29, the following protocol can be

used:

o Solution Preparation: A dilute solution of Acid Blue 29 is prepared in a suitable solvent (e.g.,
water) of a known concentration.

 Instrument Blank: The spectrophotometer is calibrated using a cuvette filled with the pure
solvent to establish a baseline.

o Sample Measurement: The cuvette is then filled with the dye solution, and the absorbance is
measured over a range of wavelengths (e.g., 200-800 nm).

o Data Analysis: The resulting spectrum is plotted as absorbance versus wavelength. The
wavelength of maximum absorbance (Amax) is identified from the peak of the absorption
band.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of solid Acid Blue 29 can be obtained using the KBr pellet technique:

o Sample Preparation: A small amount of finely ground Acid Blue 29 powder (1-2 mg) is
mixed with approximately 100-200 mg of dry potassium bromide (KBr) powder.

o Pellet Formation: The mixture is pressed in a die under high pressure to form a thin,
transparent pellet.
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o Spectral Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer,
and the infrared spectrum is recorded. A background spectrum of a pure KBr pellet is also
recorded and subtracted from the sample spectrum to correct for atmospheric and
instrumental interferences.

Nuclear Magnetic Resonance (NMR) Spectroscopy

To acquire *H and 3C NMR spectra of Acid Blue 29, the following steps are necessary:

o Sample Preparation: A sufficient amount of Acid Blue 29 is dissolved in a deuterated solvent
(e.g., D20 or DMSO-ds) in an NMR tube. The solution should be free of any particulate
matter.

e Instrument Setup: The NMR tube is placed in the NMR spectrometer, and the instrument is
tuned and locked onto the deuterium signal of the solvent.

o Data Acquisition: The 1H and 13C NMR spectra are acquired using appropriate pulse
sequences and acquisition parameters.

o Data Processing: The resulting free induction decay (FID) is Fourier transformed, and the
spectrum is phased and referenced to an internal standard (e.g., TMS or a residual solvent
peak).

Synthesis of Acid Blue 29

The synthesis of Acid Blue 29 is a two-step diazotization and coupling process.[2] The general
workflow is illustrated in the diagram below.

m-Nitroaniline Diazotization Di d
(NaNOz, HCI) -Nitroaniline

v

Coupling (Alkaline) Acid Blue 29

(NaNOz, HCl)
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Click to download full resolution via product page
Synthesis Workflow for Acid Blue 29

Safety and Handling

Acid Blue 29 should be handled with care in a laboratory setting. It may cause skin and eye
irritation.[1][9] It is recommended to use personal protective equipment, including gloves and
safety glasses, when handling the powder.[10] For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.[9]

Conclusion

This technical guide has summarized the key chemical properties of Acid Blue 29, providing a
valuable resource for researchers, scientists, and drug development professionals. The data
presented, along with the detailed experimental protocols, will facilitate the effective use and
analysis of this important biological stain in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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